S-2 Methanandamide

• Molecular Formula: C23H39NO2
• Molecular Weight: 361.6 g/mol
• InChI: InChI=1S/C23H39NO2/c1-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-20-23(26)24-21-22(2)25/h7-8,10-11,13-14,16-17,22,25H,3-6,9,12,15,18-21H2,1-2H3,(H,24,26)/b8-7-,11-10-,14-13-,17-16-
• InChIKey: HTNMZCWZEMNFCR-ZKWNWVNESA-N

S-2 Methanandamide – A Defined Chiral Anandamide Analog for CB1 Receptor Profiling and Metabolic Stability Research

S‑2 Methanandamide [(S)-(+)-Arachidonyl-2′-Hydroxy-1′-Propylamide, CAS 157182‑48‑4] is a single‑enantiomer synthetic analog of the endocannabinoid anandamide belonging to the methanandamide series [1]. It acts as a potent cannabinoid CB1 receptor agonist (Ki = 26 nM) and is distinguished from its (R)-enantiomer and from anandamide itself by a well‑characterized stereochemical dependence of both receptor affinity and susceptibility to fatty acid amide hydrolase (FAAH)-mediated hydrolysis [2]. The compound is widely used as a chiral probe in cannabinoid receptor pharmacology and FAAH substrate‑specificity studies, where precise enantiomeric identity is an essential experimental variable [3].

Chiral Probe

Defined (S)-enantiomer for CB1 receptor pharmacology

Stereochemical Control

Enantiomeric identity essential for FAAH substrate-specificity studies

Procurement Logic

Single enantiomer eliminates racemic ambiguity in dose-response

• [1] Abadji, V., Lin, S., Taha, G., Griffin, G., Stevenson, L.A., Pertwee, R.G. (1994) '(R)-Methanandamide: A chiral novel anandamide possessing higher potency and metabolic stability.' Journal of Medicinal Chemistry, 37(12), 1889–1893. View Source
• [2] Lang, W., Qin, C., Lin, S., Khanolkar, A.D., Goutopoulos, A., Fan, P., Abouzid, K., Meng, Z., Biegel, D., Makriyannis, A. (1999) 'Substrate specificity and stereoselectivity of rat brain microsomal anandamide amidohydrolase.' Journal of Medicinal Chemistry, 42(5), 896–902. View Source
• [3] Goutopoulos, A., Fan, P., Khanolkar, A.D., Xie, X.Q., Lin, S., Makriyannis, A. (2001) 'Stereochemical selectivity of methanandamides for the CB1 and CB2 cannabinoid receptors and their metabolic stability.' Bioorganic & Medicinal Chemistry, 9(7), 1673–1684. View Source

Why Anandamide or Racemic Methanandamide Cannot Simply Replace S-2 Methanandamide in Quantitative Pharmacological Experiments

Within the methanandamide series, a single chiral centre at the C‑2 position of the headgroup governs both receptor engagement and enzymatic hydrolysis. The (R)- and (S)-enantiomers display up to a 4‑fold difference in CB1 binding affinity and a nearly 10‑fold difference in FAAH‑mediated degradation rate [1][2]. Anandamide itself, while structurally related, suffers from rapid FAAH‑catalyzed hydrolysis (set as 100 % reference) and lower CB1 affinity (Ki = 78 nM) compared with S‑2 methanandamide [3]. Racemic methanandamide introduces undefined enantiomeric composition that obscures dose‑response relationships, making it unsuitable for experiments where metabolic stability and receptor activation require precise quantification [2]. Consequently, the single (S)-enantiomer is the mandatory form for any study where stereochemical identity, affinity, and metabolic half‑life must be fixed and reproducible across laboratories.

Anandamide rapid hydrolysis may distort time-course

Anandamide FAAH lability (~100% reference rate) can mask time-dependent pharmacology and complicate metabolic stability interpretation.

(R)-Methanandamide resistance shifts assay dynamics

Near-complete FAAH resistance and higher CB1 affinity of the (R)-enantiomer may alter receptor occupancy and degradation-dependent signaling profiles.

Racemate introduces undefined enantiomeric ratio

Batch-to-batch (S):(R) variation in racemic methanandamide obscures concentration-response relationships and compromises inter-laboratory reproducibility.

• [1] Abadji, V., Lin, S., Taha, G., Griffin, G., Stevenson, L.A., Pertwee, R.G. (1994) '(R)-Methanandamide: A chiral novel anandamide possessing higher potency and metabolic stability.' Journal of Medicinal Chemistry, 37(12), 1889–1893. View Source
• [2] Lang, W., Qin, C., Lin, S., Khanolkar, A.D., Goutopoulos, A., Fan, P., Abouzid, K., Meng, Z., Biegel, D., Makriyannis, A. (1999) 'Substrate specificity and stereoselectivity of rat brain microsomal anandamide amidohydrolase.' Journal of Medicinal Chemistry, 42(5), 896–902. View Source
• [3] Khanolkar, A.D., Abadji, V., Lin, S., Hill, W.A.G., Taha, G., Abouzid, K., Meng, Z., Fan, P., Makriyannis, A. (1996) 'Head group analogs of arachidonylethanolamide, the endogenous cannabinoid ligand.' Journal of Medicinal Chemistry, 39(22), 4515–4519. View Source

Quantitative Differentiation of S-2 Methanandamide: Binding Affinity, Metabolic Stability, and Receptor Selectivity Data Versus Comparators

CB1 Receptor Binding Affinity: S-2 Methanandamide (Ki = 26 nM) Versus Anandamide and (R)-Methanandamide

S‑2 methanandamide binds the CB1 receptor with a Ki of 26 nM, which represents a 3.0‑fold improvement over anandamide (Ki = 78 nM) but is 1.3‑fold lower in affinity than its (R)-enantiomer (Ki = 20 nM) [1][2]. All values were determined in the same study under identical conditions using rat brain membranes and [³H]CP‑55,940 as radioligand [1].

CB1 Binding Affinity

Head-to-head

Ki = 26 nM (S-2) vs 78 nM (AEA) vs 20 nM ((R)-isomer)

Intermediate CB1 affinity supports receptor occupancy tuning between anandamide and (R)-methanandamide.

Rat brain membranes; [³H]CP‑55,940 radioligand; PMSF present.

Evidence Dimension	CB1 receptor equilibrium dissociation constant (Ki)
Target Compound Data	Ki = 26 nM
Comparator Or Baseline	Anandamide Ki = 78 nM; (R)-Methanandamide Ki = 20 nM
Quantified Difference	3.0‑fold higher affinity than anandamide; 1.3‑fold lower affinity than (R)-methanandamide
Conditions	Rat brain membranes; 0.8 nM [³H]CP‑55,940 radioligand; PMSF present

Why This Matters

Researchers requiring intermediate CB1 affinity between anandamide and (R)-methanandamide can rationally select S‑2 methanandamide to fine‑tune receptor occupancy in competitive binding and functional assays.

• [1] Abadji, V., Lin, S., Taha, G., Griffin, G., Stevenson, L.A., Pertwee, R.G. (1994) '(R)-Methanandamide: A chiral novel anandamide possessing higher potency and metabolic stability.' Journal of Medicinal Chemistry, 37(12), 1889–1893. View Source
• [2] Goutopoulos, A., Fan, P., Khanolkar, A.D., Xie, X.Q., Lin, S., Makriyannis, A. (2001) 'Stereochemical selectivity of methanandamides for the CB1 and CB2 cannabinoid receptors and their metabolic stability.' Bioorganic & Medicinal Chemistry, 9(7), 1673–1684. View Source

FAAH‑Mediated Hydrolysis: S‑2 Methanandamide Exhibits Intermediate Metabolic Stability Between Anandamide and (R)-Methanandamide

In rat brain microsomal FAAH assays, the rate of hydrolysis of S‑2 methanandamide was 23 % relative to anandamide (set at 100 %), which is 9.6‑fold greater than that of (R)-methanandamide (2.4 %) [1]. This demonstrates pronounced stereoselectivity of FAAH, with the (S)-enantiomer being substantially more labile than the (R)-enantiomer yet still approximately 4.3‑fold more stable than anandamide [1].

FAAH Hydrolysis Rate

Head-to-head

23% of anandamide (S-2) vs 2.4% ((R)-enantiomer)

Intermediate metabolic stability may support time-course experiments without complete FAAH resistance.

Rat brain microsomes; RP-HPLC arachidonic acid detection.

Evidence Dimension	Relative rate of FAAH‑catalyzed hydrolysis
Target Compound Data	23 % of anandamide hydrolysis rate
Comparator Or Baseline	Anandamide = 100 %; (R)-Methanandamide = 2.4 %
Quantified Difference	4.3‑fold more stable than anandamide; 9.6‑fold less stable than (R)-methanandamide
Conditions	Rat brain microsomal FAAH preparation; RP‑HPLC quantification of arachidonic acid release

Why This Matters

The intermediate metabolic stability of S‑2 methanandamide makes it a valuable tool for time‑course experiments where complete FAAH resistance (as with (R)-methanandamide) may mask degradation‑dependent regulatory phenomena, while still avoiding the rapid clearance of anandamide.

• [1] Lang, W., Qin, C., Lin, S., Khanolkar, A.D., Goutopoulos, A., Fan, P., Abouzid, K., Meng, Z., Biegel, D., Makriyannis, A. (1999) 'Substrate specificity and stereoselectivity of rat brain microsomal anandamide amidohydrolase.' Journal of Medicinal Chemistry, 42(5), 896–902. View Source

CB1 Versus CB2 Receptor Selectivity: S‑2 Methanandamide Maintains High CB1 Preference

In functional assays using CHO cells expressing human CB1 and CB2 receptors, S‑2 methanandamide showed IC₅₀ values of 173 nM (CB1, with PMSF) and 8,216 nM (CB2), yielding a CB1/CB2 selectivity ratio of approximately 47‑fold [1]. In comparison, anandamide typically exhibits a CB1/CB2 selectivity ratio of roughly 20‑ to 25‑fold (Ki CB1 ≈ 78 nM; Ki CB2 ≈ 1,930 nM) [2], indicating that S‑2 methanandamide offers enhanced discrimination between the two receptor subtypes.

CB1 Selectivity

Cross-study comparable

~47-fold

Reported CB1-preference reduces CB2-mediated confounding signals in functional assays.

CHO‑hCB1/hCB2 cells; IC₅₀ ratio; PMSF present.

Evidence Dimension	CB1/CB2 functional selectivity ratio (IC₅₀ CB2 ÷ IC₅₀ CB1)
Target Compound Data	CB1 IC₅₀ = 173 nM; CB2 IC₅₀ = 8,216 nM; ratio ≈ 47
Comparator Or Baseline	Anandamide CB1 Ki ≈ 78 nM; CB2 Ki ≈ 1,930 nM; ratio ≈ 25
Quantified Difference	~1.9‑fold greater CB1 selectivity for S‑2 methanandamide compared with anandamide
Conditions	S‑2 data: CHO‑hCB1/hCB2 cells, PMSF present (Goutopoulos 2001). Anandamide data: rat brain/mouse spleen membranes, PMSF present (Khanolkar 1996).

Why This Matters

Higher CB1 selectivity reduces CB2‑mediated confounding signals in experiments designed to isolate CB1‑dependent pharmacology, making S‑2 methanandamide a preferred ligand in CB1‑specific functional studies.

• [1] Goutopoulos, A., Fan, P., Khanolkar, A.D., Xie, X.Q., Lin, S., Makriyannis, A. (2001) 'Stereochemical selectivity of methanandamides for the CB1 and CB2 cannabinoid receptors and their metabolic stability.' Bioorganic & Medicinal Chemistry, 9(7), 1673–1684. View Source
• [2] Khanolkar, A.D., Abadji, V., Lin, S., Hill, W.A.G., Taha, G., Abouzid, K., Meng, Z., Fan, P., Makriyannis, A. (1996) 'Head group analogs of arachidonylethanolamide, the endogenous cannabinoid ligand.' Journal of Medicinal Chemistry, 39(22), 4515–4519. View Source

Functional Tissue Pharmacology: S‑2 Methanandamide Potently Inhibits the Murine Vas Deferens Twitch Response

In the electrically stimulated murine vas deferens preparation, a classical bioassay for CB1 receptor‑mediated inhibition of neurogenic contraction, S‑2 methanandamide inhibited the twitch response with an IC₅₀ of 47 nM [1]. Anandamide under comparable conditions typically yields IC₅₀ values in the 100–300 nM range [2], confirming that the enhanced CB1 binding affinity of S‑2 methanandamide translates into quantitatively superior functional potency at the tissue level.

Vas Deferens IC₅₀

Cross-study comparable

47 nM

Tissue-level functional response translates CB1 binding affinity into ex vivo pharmacology.

Murine vas deferens; electrical field stimulation; twitch inhibition.

Evidence Dimension	Inhibition of electrically evoked vas deferens contraction (functional IC₅₀)
Target Compound Data	IC₅₀ = 47 nM
Comparator Or Baseline	Anandamide IC₅₀ ≈ 100–300 nM (literature range)
Quantified Difference	2‑ to 6‑fold greater functional potency than anandamide
Conditions	Murine vas deferens; electrical field stimulation; PMSF not specified (Abadji 1994)

Why This Matters

The substantial gain in tissue‑level potency supports the selection of S‑2 methanandamide over anandamide for ex vivo and in vivo pharmacological studies where robust CB1‑mediated functional responses at lower concentrations are required, reducing solvent load and off‑target exposure.

• [1] Abadji, V., Lin, S., Taha, G., Griffin, G., Stevenson, L.A., Pertwee, R.G. (1994) '(R)-Methanandamide: A chiral novel anandamide possessing higher potency and metabolic stability.' Journal of Medicinal Chemistry, 37(12), 1889–1893. View Source
• [2] Pertwee, R.G., Griffin, G., Fernando, S.R., Li, X., Hill, A., Makriyannis, A. (1995) 'AM630, a competitive cannabinoid receptor antagonist.' Life Sciences, 56(23–24), 1949–1955. View Source

S-2 Methanandamide – Research and Industrial Application Scenarios Derived from Quantitative Differentiation Evidence

FAAH Stereoselectivity and Substrate‑Specificity Mechanistic Studies

The 9.6‑fold difference in FAAH hydrolysis rate between S‑2 methanandamide (23 %) and (R)-methanandamide (2.4 %) provides a stereochemical probe pair for mapping the FAAH active‑site architecture [1]. Researchers can use S‑2 methanandamide as the hydrolytically active enantiomer to investigate FAAH kinetics, inhibitor screening, and the structural determinants of substrate recognition, while (R)-methanandamide serves as the matched negative control.

CB1‑Selective Pharmacological Profiling in Recombinant Cell Systems

With a CB1/CB2 selectivity ratio of approximately 47:1 – roughly twice that of anandamide – S‑2 methanandamide is the ligand of choice when experiments require strong CB1 discrimination to avoid CB2‑mediated off‑target effects [1][2]. It is particularly suited for cAMP inhibition, ERK phosphorylation, and β‑arrestin recruitment assays in CHO‑hCB1 versus CHO‑hCB2 cells where ligand selectivity directly determines interpretability of signaling data.

Chiral Endocannabinoid‑System Probe in Structure‑Activity Relationship Programs

Because S‑2 methanandamide sits at an intermediate position in the CB1 affinity rank order (26 nM, between anandamide at 78 nM and (R)-methanandamide at 20 nM) and displays intermediate metabolic stability, it serves as a reference compound for calibrating newly synthesized chiral anandamide analogs [1][2]. Procurement of the single enantiomer guarantees that SAR datasets are built on defined stereochemical input rather than variable enantiomeric mixtures.

Ex Vivo Tissue Pharmacology and Translational Cannabinoid Research

The 47 nM IC₅₀ in the murine vas deferens twitch‑inhibition assay demonstrates that CB1 binding affinity translates faithfully to functional tissue responses [1]. This makes S‑2 methanandamide a reliable agonist for ex vivo organ‑bath preparations and for in vivo studies requiring quantifiable CB1‑mediated effects at moderate doses, especially when compared with anandamide, which requires 2‑ to 6‑fold higher concentrations to achieve comparable tissue inhibition.

Application

Selection Property

Validation Focus

FAAH Stereoselectivity Studies

Enantiomer-dependent hydrolysis rate

FAAH active-site substrate recognition mapping

CB1-Selective Pharmacological Profiling

CB1/CB2 functional selectivity context

CB2-off-target signal exclusion in recombinant cell assays

Chiral SAR Reference Compound

Defined (S)-enantiomer identity

SAR dataset stereochemical consistency

Ex Vivo Tissue Pharmacology

CB1-mediated tissue response translation

Organ-bath twitch-inhibition assay reproducibility

• [1] Abadji, V., Lin, S., Taha, G., Griffin, G., Stevenson, L.A., Pertwee, R.G. (1994) '(R)-Methanandamide: A chiral novel anandamide possessing higher potency and metabolic stability.' Journal of Medicinal Chemistry, 37(12), 1889–1893. View Source
• [2] Goutopoulos, A., Fan, P., Khanolkar, A.D., Xie, X.Q., Lin, S., Makriyannis, A. (2001) 'Stereochemical selectivity of methanandamides for the CB1 and CB2 cannabinoid receptors and their metabolic stability.' Bioorganic & Medicinal Chemistry, 9(7), 1673–1684. View Source